N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide

• IUPAC Name: N-[4-[[2-(4-nitrophenoxy)acetyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15N3O6/c23-18(12-28-16-9-7-15(8-10-16)22(25)26)20-13-3-5-14(6-4-13)21-19(24)17-2-1-11-27-17/h1-11H,12H2,(H,20,23)(H,21,24)
• InChI Key: ZROJFYPGEHRLBV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O6
• Molecular Weight: 381.3 g/mol

Description

N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide, also known as NIPAF, is a small molecule inhibitor that has been gaining attention for its potential applications in scientific research. NIPAF has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide involves its interaction with the proteasome. N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide binds to the proteasome and inhibits its activity, leading to the accumulation of proteins in cells. This accumulation can have various effects on cellular processes, depending on the specific proteins involved.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide are varied and depend on the specific proteins that are affected by its inhibition of the proteasome. N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has been shown to induce apoptosis in cancer cells by inhibiting the degradation of pro-apoptotic proteins. It has also been found to inhibit the growth of cancer cells by inhibiting the degradation of tumor suppressor proteins. Additionally, N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has been shown to have anti-inflammatory effects by inhibiting the degradation of proteins involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide in lab experiments is its specificity for the proteasome. Unlike other proteasome inhibitors, N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide does not inhibit other cellular processes or enzymes. This specificity makes it a valuable tool for studying the role of the proteasome in cellular processes. However, one limitation of N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several potential future directions for the use of N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide in scientific research. One area of interest is the role of the proteasome in neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide could be used to study the effects of protein accumulation on neuronal function in these diseases. Additionally, N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide could be used to study the role of the proteasome in viral infections, as some viruses have been shown to manipulate the proteasome for their own benefit. Finally, N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide could be used to study the effects of protein accumulation on aging, as aging is associated with a decline in proteasome activity.

Synthesis Methods

The synthesis of N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide involves several steps, starting with the reaction of 4-nitrophenol with chloroacetyl chloride to form 2-chloro-4-nitrophenylacetyl chloride. This compound is then reacted with 4-aminophenol to form 4-{[2-(4-nitrophenoxy)acetyl]amino}phenol. The final step involves the reaction of 4-{[2-(4-nitrophenoxy)acetyl]amino}phenol with furan-2-carboxylic acid to form N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide. The purity of N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide can be improved through recrystallization.

Scientific Research Applications

N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has been found to have a variety of scientific research applications. One of the main uses of N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide is as a tool for studying the role of the proteasome in cellular processes. N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has been shown to inhibit the activity of the proteasome, which is responsible for degrading proteins in cells. By inhibiting the proteasome, researchers can study the effects of protein accumulation on cellular processes. N-(4-{[2-(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has also been used to study the role of the proteasome in cancer cells, as cancer cells often have high levels of proteasome activity.